Cas no 68498-54-4 (Cyclopentylisocyanide)

Cyclopentylisocyanide Properties

Names and Identifiers

• Cyclopentyl isocyanide
• isocyanocyclopentane
• cyclopentane isonitrile
• cyclopentyl isonitrile
• isocyano-cyclopentan
• isocyano-cyclopentane
• N-cyclopentylisonitrile
• TOS-BB-0762
• 1-Cyclopentyl isonitrile
• Cyclopentylisocyanide
• Cyclopentyl isocyanide, 96%
• 3-Isocyano-cyclopentane
• XTLSDEJNOQVCHL-UHFFFAOYSA-N
• FCH1122466
• MFCD02664624
• AS-57622
• AKOS007930589
• SY050646
• EN300-719371
• FT-0693426
• GEO-02903
• C2959
• DTXSID50370503
• 68498-54-4
• T71226
• DB-369978
• +Expand

• MDL： MFCD02664624
• InChIKey： XTLSDEJNOQVCHL-UHFFFAOYSA-N
• Inchi： 1S/C6H9N/c1-7-6-4-2-3-5-6/h6H,2-5H2
• SMILES： [N+](#[C-])C1([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 95.07350
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 95.073499291g/mol
• Heavy Atom Count: 7
• Complexity: 92
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 4.4

Experimental Properties

• LogP: 1.07900
• PSA: 0.00000
• Refractive Index: 1.439-1.441
• Boiling Point: 28°C/0.4mmHg(lit.)
• Color/Form: liquid
• Solubility: Not available
• Density: 0.86

Cyclopentylisocyanide Security Information

• Symbol: GHS07
• Safety Instruction： S26-S36-S37-S39
• Dangerous goods sign： Xn
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Prompt：warning
• Storage Condition：0-10°C
• Risk Phrases： 20/21/22;36/37/38

Cyclopentylisocyanide Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides